N-(3-(furan-3-yl)-3-hydroxypropyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-[3-(furan-3-yl)-3-hydroxypropyl]-8-methoxy-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C18H17NO6/c1-23-15-4-2-3-11-9-13(18(22)25-16(11)15)17(21)19-7-5-14(20)12-6-8-24-10-12/h2-4,6,8-10,14,20H,5,7H2,1H3,(H,19,21)
• InChI Key: DZIQUHTUDZXUSU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NCCC(C3=COC=C3)O
• Molecular Formula: C18H17NO6
• Molecular Weight: 343.3 g/mol

Description

The compound is a complex organic molecule that contains a furan ring, a chromene ring, and a carboxamide group. Furan is a five-membered aromatic ring with four carbon atoms and one oxygen. Chromene is a heterocyclic compound consisting of a benzene ring fused with a heterocyclic ring containing an oxygen atom. Carboxamide is a functional group consisting of a carbonyl group (C=O) attached to an amine group (NH2).

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the furan and chromene rings would contribute to the compound’s aromaticity, which could affect its chemical properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions take place. The furan ring, for example, is known to undergo reactions such as electrophilic substitution and oxidation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors that could influence these properties include the compound’s size, shape, charge distribution, and the presence of functional groups.

Scientific Research Applications

Novel Furan Derivatives and Their Applications

Research has identified a series of new furan derivatives from various sources, including natural products and synthetic routes, demonstrating the compound's relevance in the exploration of new chemical entities. For example, studies on furan derivatives isolated from mangrove-derived endophytic fungi reveal the potential of these compounds in the development of new therapeutic agents and materials with unique properties (Chen et al., 2017).

Applications in Energetic Materials

The assembly of diverse N-O building blocks, including furan derivatives, has been explored for the development of high-performance energetic materials. These materials exhibit high density, good thermal stability, and excellent detonation properties, suggesting their potential applications in various military and civilian technologies (Zhang & Shreeve, 2014).

Molecular Probes for Detecting Hydroxyl Radicals

Furan derivatives have been synthesized for use as molecular probes in detecting hydroxyl radicals produced by radiations, highlighting their application in understanding the biochemical effects of radiation and potentially in the development of radioprotective agents (Singh et al., 2008).

Optical and Photoelectrical Characterizations

The synthesis and characterization of novel furan derivatives have been studied for their optical and photoelectrical properties, demonstrating their potential applications in the field of optoelectronics and as materials for photovoltaic devices (Ibrahim et al., 2017).

Catalysis and Green Chemistry

Furan derivatives have been utilized as catalysts or key reactants in the synthesis of various chemicals, showcasing their role in facilitating environmentally friendly chemical reactions and contributing to the principles of green chemistry. For instance, the selective oxidation of 5-hydroxymethyl-2-furfural to furan-2,5-dicarboxylic acid over spinel mixed metal oxide catalysts represents an advancement in the production of sustainable polymers (Jain et al., 2015).

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Without specific information on this compound, it’s difficult to provide a detailed safety and hazard analysis.

Future Directions

The future directions for research on this compound could include exploring its potential applications in fields such as medicine or materials science, investigating its mechanism of action, and developing methods for its synthesis.

Mechanism of Action

Target of Action

Furan derivatives have been found to interact with a variety of receptors in the body, acting as mao inhibitors, kappa opioid receptor agonists, sigma receptor agonists, gaba receptor agonists, cox-2 inhibitors, beta blockers, μ opioid receptor agonists, muscarinic receptor agonists, α-adrenergic blockers, calcium channel blockers, etc .

Mode of Action

Furan derivatives are known to interact with their targets in a variety of ways, leading to changes in cellular function . The compound’s interaction with its targets could involve binding to the active site of the target protein, leading to changes in the protein’s function.

Biochemical Pathways

Furan derivatives are known to affect a variety of biochemical pathways, depending on their specific targets . The compound could potentially affect pathways related to the function of the receptors it targets, leading to downstream effects on cellular function.

Pharmacokinetics

Furan derivatives are known to have good pharmacokinetic characteristics due to the presence of the ether oxygen, which adds polarity and the potential for hydrogen bonding, improving the solubility and bioavailability of the lead molecules .

Result of Action

Given the variety of potential targets for furan derivatives, the compound could have a range of effects, depending on the specific receptors it interacts with .